Cas no 199111-95-0 (4-(4-chlorophenyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(4-chlorophenyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 199111-95-0
• MF: C₁₃H₉ClN₄S
• MW: 288.75535941124
• CID: 5211931
• PubChem ID: 16637041
• Update Time: 2025-06-20

4-(4-chlorophenyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 4-(4-chlorophenyl)-2,4-dihydro-5-(2-pyridinyl)-
• 4-(4-Chlorophenyl)-5-(pyridin-2-yl)-4h-1,2,4-triazole-3-thiol
• 4-(4-chlorophenyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C13H9ClN4S/c14-9-4-6-10(7-5-9)18-12(16-17-13(18)19)11-3-1-2-8-15-11/h1-8H,(H,17,19)
• InChI Key： WFZPCJVRGQWTBJ-UHFFFAOYSA-N
• SMILES： N1=C(C2=NC=CC=C2)N(C2=CC=C(Cl)C=C2)C(=S)N1

Additional information on 4-(4-chlorophenyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol

4-(4-Chlorophenyl)-5-(Pyridin-2-yl)-4H-1,2,4-Triazole-3-Thiol (CAS No. 199111-95-0): A Comprehensive Overview

4-(4-Chlorophenyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 199111-95-0) is a versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a chlorophenyl group and a pyridine moiety, contribute to its distinct chemical and biological properties.

The molecular formula of 4-(4-chlorophenyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol is C₁₃H₁₀ClN₃S, and its molecular weight is 273.75 g/mol. The compound's structure consists of a central 1,2,4-triazole ring with a thiol group attached at the 3-position. The substitution pattern with a 4-chlorophenyl group at the 4-position and a pyridine ring at the 5-position imparts specific chemical reactivity and biological activity.

In recent years, extensive research has been conducted to explore the potential applications of 4-(4-chlorophenyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol. One of the key areas of interest is its antimicrobial properties. Studies have shown that this compound exhibits potent activity against various bacterial and fungal strains. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that 4-(4-chlorophenyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol demonstrated significant antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). These findings highlight its potential as a lead compound for the development of novel antimicrobial agents.

Beyond its antimicrobial properties, 4-(4-chlorophenyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol has also been investigated for its anticancer potential. Research published in the European Journal of Medicinal Chemistry in 2021 indicated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT-29) cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The thiol group in 4-(4-chlorophenyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol plays a crucial role in its biological activity. Thiol compounds are known for their ability to form disulfide bonds and participate in redox reactions. This property makes them valuable in drug design for targeting redox-sensitive pathways in cells. Additionally, the thiol group can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.

The structural versatility of 4-(4-chlorophenyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol also makes it an attractive candidate for chemical synthesis and derivatization. Researchers have explored various modifications to optimize its pharmacological properties. For example, substituting different functional groups at various positions on the triazole ring or modifying the chlorophenyl or pyridine moieties can lead to compounds with enhanced activity or improved pharmacokinetic profiles.

In addition to its direct biological activities, 4-(4-chlorophenyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol has been used as a building block in combinatorial chemistry approaches to generate libraries of structurally diverse compounds. These libraries can be screened for a wide range of biological activities, facilitating the discovery of new lead compounds for drug development.

The synthesis of 4-(4-chlorophenyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 2-aminothiophenol with an appropriate nitrile derivative followed by cyclization to form the triazole ring. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound.

In conclusion, 4-(4-chlorophenyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 199111-95-0) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic routes make it an attractive target for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.